Cas no 1421482-88-3 (3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide)

• Product Name: 3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide
• CAS No: 1421482-88-3
• MF: C₁₇H₁₁F₂NO₂S₂
• MW: 363.401548624039
• CID: 6234197
• PubChem ID: 71803341
• Update Time: 2025-07-19

3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide
• 3,4-DIFLUORO-N-{[5-(THIOPHENE-2-CARBONYL)THIOPHEN-2-YL]METHYL}BENZAMIDE
• AKOS024555064
• VU0547989-1
• 1421482-88-3
• F6413-0071
• 3,4-difluoro-N-[[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl]benzamide
• 3,4-difluoro-N-((5-(thiophene-2-carbonyl)thiophen-2-yl)methyl)benzamide

• Inchi： 1S/C17H11F2NO2S2/c18-12-5-3-10(8-13(12)19)17(22)20-9-11-4-6-15(24-11)16(21)14-2-1-7-23-14/h1-8H,9H2,(H,20,22)
• InChI Key： APUVCJCJLOYZBC-UHFFFAOYSA-N
• SMILES： S1C(C(C2=CC=CS2)=O)=CC=C1CNC(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 363.01992726g/mol
• Monoisotopic Mass: 363.01992726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide

Comprehensive Overview of 3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide (CAS No. 1421482-88-3)

The compound 3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide (CAS No. 1421482-88-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, including a thiophene backbone and difluorobenzamide moiety, this compound exhibits potential applications in drug discovery and advanced material development. Researchers are particularly interested in its molecular interactions and bioactivity, which are currently under investigation for various therapeutic targets.

In recent years, the demand for fluorinated compounds like 3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted drug delivery, where fluorination plays a critical role in improving drug efficacy. The compound's thiophene carbonyl group further enhances its binding affinity, making it a promising candidate for kinase inhibitors and other enzyme modulators.

From a synthetic chemistry perspective, the preparation of CAS No. 1421482-88-3 involves multi-step organic reactions, including amide coupling and thiophene derivatization. These processes are optimized for high yield and purity, ensuring the compound meets rigorous standards for research and development. The compound's structural complexity also makes it a valuable intermediate in the synthesis of more elaborate heterocyclic systems, which are pivotal in modern medicinal chemistry.

The physicochemical properties of 3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide, such as solubility, melting point, and stability, are well-documented, providing researchers with essential data for formulation studies. Its lipophilicity and hydrogen bonding capacity are particularly noteworthy, as these traits influence its pharmacokinetic profile. These characteristics are frequently searched by scientists exploring structure-activity relationships (SAR) and drug-likeness parameters.

In the context of AI-driven drug discovery, CAS No. 1421482-88-3 has been featured in computational studies predicting its binding modes with various biological targets. This aligns with the increasing use of machine learning and molecular docking tools to accelerate drug development. The compound's scaffold diversity makes it a versatile subject for virtual screening campaigns, a hot topic in contemporary pharmaceutical research.

Environmental and regulatory considerations for 3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide are also under scrutiny, as sustainability becomes a priority in chemical manufacturing. Researchers are exploring green chemistry approaches to synthesize such compounds with minimal waste and energy consumption. This reflects broader industry trends toward eco-friendly synthesis and circular economy principles.

In summary, 3,4-difluoro-N-{5-(thiophene-2-carbonyl)thiophen-2-ylmethyl}benzamide (CAS No. 1421482-88-3) represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, material science, and computational chemistry ensures its continued prominence in scientific literature and industrial innovation. As research progresses, this compound is poised to contribute significantly to advancements in personalized medicine and smart materials.